![molecular formula C17H23N3O B7557985 2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine](/img/structure/B7557985.png)
2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine is a chemical compound that has gained attention in the scientific community for its potential applications in biomedical research. This compound is also known as CYM-5442 and is a selective agonist for the G protein-coupled receptor 119 (GPR119).
Mechanism of Action
CYM-5442 selectively activates the GPR119 receptor, which leads to the release of incretin hormones such as GLP-1 and GIP. These hormones stimulate insulin secretion and regulate glucose metabolism, which can improve glycemic control in individuals with type 2 diabetes.
Biochemical and physiological effects:
In addition to its effects on glucose homeostasis, CYM-5442 has also been shown to have anti-inflammatory and anti-fibrotic effects in animal models. These effects may be mediated through the activation of GPR119 receptors in immune cells and fibroblasts.
Advantages and Limitations for Lab Experiments
One advantage of using CYM-5442 in lab experiments is its selectivity for the GPR119 receptor, which allows for more specific targeting of this pathway. However, one limitation is that CYM-5442 has only been studied in animal models and its effects in humans are not yet fully understood.
Future Directions
Future research on CYM-5442 could focus on its potential use as a treatment for other metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and metabolic syndrome. Additionally, further studies are needed to determine the safety and efficacy of CYM-5442 in human clinical trials.
Synthesis Methods
The synthesis of CYM-5442 involves several steps, including the reaction of 5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid with 1,2-cyclohexadiene in the presence of a palladium catalyst to form the cyclohexenyl intermediate. This intermediate is then reacted with N-Boc-ethylenediamine and deprotected to yield the final product.
Scientific Research Applications
CYM-5442 has been studied for its potential use as a treatment for type 2 diabetes and obesity. The GPR119 receptor is expressed in the pancreas and gastrointestinal tract, and its activation has been shown to stimulate insulin secretion and regulate glucose homeostasis. Additionally, CYM-5442 has been shown to increase GLP-1 secretion and improve glucose tolerance in animal models.
properties
IUPAC Name |
2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O/c1-13-7-8-16(21-13)17-15(12-19-20-17)11-18-10-9-14-5-3-2-4-6-14/h5,7-8,12,18H,2-4,6,9-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DICDFZZOTXIRJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=C(C=NN2)CNCCC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.